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Compound of Interest

Compound Name: Ethyl acetate

Cat. No.: B041433

Ethyl acetate (systematic name: ethyl ethanoate) is a widely utilized organic solvent in
research, particularly within the fields of chemistry and drug development. Its favorable
physicochemical properties, including moderate polarity and a relatively low boiling point, make
it an indispensable tool for various applications ranging from chemical synthesis and
purification to extraction of bioactive compounds from natural sources. This technical guide
provides essential information on ethyl acetate, including its core properties, a detailed
experimental protocol for its use in natural product extraction, and a visual representation of the
experimental workflow.

Core Properties of Ethyl Acetate

A comprehensive summary of the key physicochemical properties of ethyl acetate is presented
below. These parameters are critical for its application in experimental design and execution.
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Property Value Reference
CAS Number 141-78-6 [1112]
Molecular Formula CaHsO2 [2]
Molecular Weight 88.11 g/mol [11[3]
Appearance Colorless liquid [4]

Characteristic sweet, fruity

Odor odor [31[4]
Density 0.902 g/mL at 25 °C [3]
Boiling Point 77.1°C [31[5]
Melting Point -83.6 °C [3]
Solubility in Water 8.7% wiv at 20 °C [5]
Refractive Index 1.3720 at 20 °C [3]

Application in Experimental Protocols: Natural
Product Extraction

Ethyl acetate is a solvent of choice for the liquid-liquid extraction of moderately polar
secondary metabolites from agueous solutions, such as microbial fermentation broths or
aqueous plant extracts. Its immiscibility with water allows for the partitioning of compounds
based on their relative solubilities.

Detailed Methodology for Liquid-Liquid Extraction of
Microbial Natural Products

This protocol outlines a standard procedure for the extraction of natural products from a liquid
culture using ethyl acetate.

1. Preparation of the Culture Sample:
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A microbial culture, for instance of a Flavobacterium species, is grown under suitable
conditions.

For a 150 mL culture sample, prepare for extraction.

. Liquid-Liquid Extraction Procedure:

Transfer the 150 mL culture sample to a separatory funnel of appropriate volume (e.g., 500
mL).

Add an equal volume (150 mL) of ethyl acetate to the separatory funnel.

Securely stopper the funnel and invert it gently, ensuring to vent frequently by opening the
stopcock to release any pressure buildup.

Shake the funnel vigorously for 2-3 minutes to ensure thorough mixing of the aqueous and
organic phases, facilitating the transfer of the target compounds into the ethyl acetate layer.

Place the separatory funnel in a ring stand and allow the layers to separate completely. The
less dense ethyl acetate layer will be on top.

Carefully drain the lower aqueous layer.

Collect the upper ethyl acetate layer, which now contains the extracted compounds.

To maximize the recovery of the target compounds, the extraction process is typically
repeated. The aqueous layer that was drained is returned to the separatory funnel, and fresh
ethyl acetate is added. This process is often performed a total of three times.[6][7]

. Drying and Concentration:

The collected ethyl acetate extracts are combined.

To remove any residual water, a drying agent such as anhydrous sodium sulfate or
magnesium sulfate is added to the extract.

The mixture is swirled and allowed to stand until the solvent is clear.
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The drying agent is then removed by gravity or vacuum filtration.

The solvent is removed from the dried extract under reduced pressure using a rotary
evaporator at a temperature of approximately 40°C.[6][7]

4. Final Product:

The resulting residue is the crude extract containing the natural products, which can then be
subjected to further purification techniques like column chromatography.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the liquid-liquid extraction protocol described
above.
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Caption: Workflow for Natural Product Extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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